![molecular formula C17H14F3NO3 B257031 Ethyl 4-{[2-(trifluoromethyl)benzoyl]amino}benzoate](/img/structure/B257031.png)
Ethyl 4-{[2-(trifluoromethyl)benzoyl]amino}benzoate
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Overview
Description
Ethyl 4-{[2-(trifluoromethyl)benzoyl]amino}benzoate, commonly referred to as ethyl 4-TFMABA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the benzoate ester family and is commonly used as a reagent in organic synthesis. In
Mechanism of Action
The mechanism of action of ethyl 4-TFMABA is not yet fully understood. However, it is believed that this compound may exert its effects through the inhibition of certain enzymes or the modulation of specific signaling pathways in the body.
Biochemical and Physiological Effects:
Ethyl 4-TFMABA has been shown to have a number of biochemical and physiological effects in laboratory experiments. For example, it has been found to inhibit the growth of cancer cells and to have neuroprotective effects in models of Alzheimer's disease. Additionally, this compound has been shown to modulate the activity of certain enzymes involved in lipid metabolism and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 4-TFMABA in laboratory experiments is its high purity and stability, which makes it a reliable reagent for organic synthesis. However, this compound may have limitations in terms of its solubility and bioavailability, which may affect its effectiveness in certain applications.
Future Directions
There are a number of potential future directions for research on ethyl 4-TFMABA. For example, further studies are needed to elucidate the mechanism of action of this compound and to determine its potential as a therapeutic agent for the treatment of various diseases. Additionally, research could focus on developing new synthetic methods for producing ethyl 4-TFMABA and on optimizing its properties for specific applications. Finally, studies could explore the potential of this compound as a tool for studying the function of specific enzymes and signaling pathways in the body.
Synthesis Methods
Ethyl 4-TFMABA can be synthesized through a multi-step process involving the reaction of 2-trifluoromethylbenzoic acid with thionyl chloride, followed by reaction with ethylamine. The resulting product is then purified through recrystallization to yield ethyl 4-TFMABA in high purity.
Scientific Research Applications
Ethyl 4-TFMABA has been found to have a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis due to its ability to act as a nucleophile in reactions with electrophilic compounds. Additionally, this compound has been shown to have potential applications in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.
properties
Molecular Formula |
C17H14F3NO3 |
---|---|
Molecular Weight |
337.29 g/mol |
IUPAC Name |
ethyl 4-[[2-(trifluoromethyl)benzoyl]amino]benzoate |
InChI |
InChI=1S/C17H14F3NO3/c1-2-24-16(23)11-7-9-12(10-8-11)21-15(22)13-5-3-4-6-14(13)17(18,19)20/h3-10H,2H2,1H3,(H,21,22) |
InChI Key |
RLTCWLVVKXXRSV-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(F)(F)F |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(F)(F)F |
Origin of Product |
United States |
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